9-Bromo-2-(4-methylphenyl)-5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 9-bromo-2-(4-methylphenyl)-5-pyridin-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H18BrN3O/c1-14-4-6-15(7-5-14)19-12-20-18-11-17(23)8-9-21(18)27-22(26(20)25-19)16-3-2-10-24-13-16/h2-11,13,20,22H,12H2,1H3
• InChI Key: HAIJNCQEPHOXLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC3C5=CN=CC=C5
• Molecular Formula: C22H18BrN3O
• Molecular Weight: 420.3 g/mol

Description

9-Bromo-2-(4-methylphenyl)-5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C22H18BrN3O and its molecular weight is 420.31. The purity is usually 95%.
BenchChem offers high-quality 9-Bromo-2-(4-methylphenyl)-5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Bromo-2-(4-methylphenyl)-5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthetic Approaches and Chemical Transformations

The synthesis of heterocyclic compounds, including pyrazolo[1,5-c][1,3]benzoxazines, often involves innovative cyclization methods and chemical transformations. For instance, the work by Lisowskaya, Alajarín, and Sánchez-Andrada (2006) describes a new cyclization mode of [N-(Diarylmethyleneamino)carbonimidoyl]ketenes leading to the synthesis of 9H-Pyrazolo[3,2-b][1,3]benzoxazines, showcasing a novel approach to constructing such frameworks (Lisowskaya et al., 2006).

Antimicrobial and Antiviral Activities

Compounds structurally related to the one have been evaluated for their antibacterial and antiviral properties. Asahina et al. (2008) synthesized novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives, finding that some exhibited potent in vitro antibacterial activity against quinolone-resistant Gram-positive clinical isolates (Asahina et al., 2008). Similarly, Attaby et al. (2006) investigated pyrazolo[3,4-b]pyridine derivatives for their antiviral activity, offering insights into potential applications of related compounds in treating viral infections (Attaby et al., 2006).

Antimicrobial Agent Development

Further research by Abdelall (2009) into the condensation of 4-acetyl-5-methyl-2-phenyl-2,4-dihydropyrazol-3-one with various derivatives highlights the synthesis of compounds with potent antimicrobial activity, emphasizing the utility of such heterocyclic compounds in developing new antimicrobials (Abdelall, 2009).

Molecular Docking and In Vitro Screening

Flefel et al. (2018) prepared a series of novel pyridine and fused pyridine derivatives, subjecting them to in silico molecular docking screenings towards a target protein. This study underscores the importance of computational methods in identifying potential biological activities of new compounds (Flefel et al., 2018).